Cas no 2034210-16-5 (N-[4-(methylsulfanyl)-1-oxo-1-[3-(pyridazin-3-yloxy)pyrrolidin-1-yl]butan-2-yl]acetamide)

• Product Name: N-[4-(methylsulfanyl)-1-oxo-1-[3-(pyridazin-3-yloxy)pyrrolidin-1-yl]butan-2-yl]acetamide
• CAS No: 2034210-16-5
• MF: C₁₅H₂₂N₄O₃S
• MW: 338.425181865692
• CID: 5348047
• Update Time: 2025-07-01

N-[4-(methylsulfanyl)-1-oxo-1-[3-(pyridazin-3-yloxy)pyrrolidin-1-yl]butan-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(methylthio)-1-oxo-1-(3-(pyridazin-3-yloxy)pyrrolidin-1-yl)butan-2-yl)acetamide
• N-[4-methylsulfanyl-1-oxo-1-(3-pyridazin-3-yloxypyrrolidin-1-yl)butan-2-yl]acetamide
• N-[4-(methylsulfanyl)-1-oxo-1-[3-(pyridazin-3-yloxy)pyrrolidin-1-yl]butan-2-yl]acetamide

• Inchi： 1S/C15H22N4O3S/c1-11(20)17-13(6-9-23-2)15(21)19-8-5-12(10-19)22-14-4-3-7-16-18-14/h3-4,7,12-13H,5-6,8-10H2,1-2H3,(H,17,20)
• InChI Key： FGCRJTDAOOYHDB-UHFFFAOYSA-N
• SMILES： S(C)CCC(C(N1CCC(C1)OC1=CC=CN=N1)=O)NC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 410
• XLogP3: 0.2
• Topological Polar Surface Area: 110

Additional information on N-[4-(methylsulfanyl)-1-oxo-1-[3-(pyridazin-3-yloxy)pyrrolidin-1-yl]butan-2-yl]acetamide

Introduction to N-[4-(methylsulfanyl)-1-oxo-1-[3-(pyridazin-3-yloxy)pyrrolidin-1-yl]butan-2-yl]acetamide and Its Significance in Chemical Biology

N-[4-(methylsulfanyl)-1-oxo-1-[3-(pyridazin-3-yloxy)pyrrolidin-1-yl]butan-2-yl]acetamide, with the CAS number 2034210-16-5, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules that exhibit promising characteristics for further investigation in drug discovery and therapeutic development.

The molecular structure of N-[4-(methylsulfanyl)-1-oxo-1-[3-(pyridazin-3-yloxy)pyrrolidin-1-yl]butan-2-yl]acetamide is highly intricate, featuring a combination of functional groups that contribute to its reactivity and potential interactions with biological targets. The presence of a methylsulfanyl group and an amide moiety suggests possible roles in modulating enzyme activity and receptor binding. Additionally, the pyridazine ring and the pyrrolidinyl moiety are known to be important pharmacophores in many bioactive compounds, enhancing their ability to interact with biological systems.

In recent years, there has been a surge in research focused on developing novel compounds with therapeutic potential. N-[4-(methylsulfanyl)-1-oxo-1-[3-(pyridazin-3-yloxy)pyrrolidin-1-yl]butan-2-yl]acetamide has emerged as a compound of interest due to its structural features that align with the criteria for bioactivity. Specifically, the combination of the pyridazine ring and the amide group has been shown to enhance binding affinity to various biological targets, making it a valuable candidate for further exploration.

One of the most compelling aspects of this compound is its potential application in the development of new drugs targeting neurological disorders. The pyridazine ring is a common structural feature in many compounds that have demonstrated efficacy in treating conditions such as epilepsy and Alzheimer's disease. Furthermore, the presence of a methylsulfanyl group can influence the compound's pharmacokinetic properties, potentially leading to improved bioavailability and reduced toxicity.

The synthesis of N-[4-(methylsulfanyl)-1-oxo-1-[3-(pyridazin-3-yloxy)pyrrolidin-1-yl]butan-2-yl]acetamide involves multiple steps, each requiring precise control to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been crucial in constructing the complex framework of this molecule. These techniques not only improve efficiency but also allow for greater flexibility in modifying the structure for further optimization.

Recent studies have begun to explore the biological activity of N-[4-(methylsulfanyl)-1-oxo-1-[3-(pyridazin-3-yloxy)pyrrolidin-1-yl]butan-2-yl]acetamide by employing both in vitro and in vivo models. Initial findings suggest that this compound exhibits promising interactions with enzymes and receptors relevant to neurological disorders. For instance, preliminary data indicate that it may inhibit certain enzymes involved in neurotransmitter degradation, potentially leading to increased levels of key neurotransmitters that are deficient in conditions such as Parkinson's disease.

The potential therapeutic applications of this compound extend beyond neurological disorders. Its structural features also make it a candidate for investigating its effects on other biological pathways, such as inflammation and pain signaling. By modulating these pathways, N-[4-(methylsulfanyl)-1-oxo-1-[3-(pyridazin-3-yloxy)pyrrolidin-1 -yl]butan -2 -yl]acetamide could offer new avenues for treating a variety of diseases.

In conclusion, N-[4-(methylsulfanyl)-1 -oxo - 1 -[3 - (pyridazin - 3 - yloxy)pyrrolidin - 1 - yl ]butan - 2 - yl ]acetamide (CAS no. 2034210 - 16 - 5) is a compound with significant potential in the field of chemical biology. Its unique structure and promising biological activities make it an attractive candidate for further research and development. As our understanding of its mechanisms of action continues to grow, this compound holds promise for contributing to advancements in therapeutic strategies for various diseases.